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Introduction

Tiadinil is a systemic fungicide effective against rice blast, a significant disease impacting rice
production worldwide. As with all agricultural chemicals, understanding its environmental
footprint is crucial for sustainable agricultural practices. This guide provides a comparative
environmental impact assessment of Tiadinil and three common alternatives used for rice blast
control: Tricyclazole, Azoxystrobin, and Isoprothiolane. The following sections present
guantitative data on their environmental fate and toxicity, outline the experimental
methodologies used to derive this data, and visualize key degradation pathways. This
information is intended for researchers, scientists, and drug development professionals to
facilitate informed decisions in crop protection strategies.

Data Presentation

The environmental impact of a pesticide is determined by its persistence in the environment, its
mobility in soil and water, and its toxicity to non-target organisms. The following tables
summarize key quantitative parameters for Tiadinil and its alternatives.

Table 1: Physicochemical Properties and Soil Persistence
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Water Solubility

Soil Sorption

Soil Half-life (DT50)

Fungicide Coefficient (Koc)
(mgiL) (days)
(mL/g)
Tiadinil 13.2[1] Data Not Available Data Not Available
_ 44.5 - 84.6 (field); 197
. 4 (loamy soil) - 45 _
Tricyclazole 700 - 1600[2][3][4] (lab)[6]; can persist up

(loam)[5]

to 11 months[5]

270 - 4500 (mean

56 - 279 (aerobic); 49

Azoxystrobin 6.7 )
590)[7][8] - 181 (anaerobic)[1]
High potential for

Isoprothiolane 48.5[9] particle bound Data Not Available

transport[10]

Table 2: Ecotoxicity to Non-Target Organisms

Fish (96h LC50,

Birds (Acute Oral

Bees (Acute

Fungicide Contact LD50, p
mgI/L) LD50, mg/kg)
gl/bee)
o 7.0 (Cyprinus carpio) ) )
Tiadinil 0 Data Not Available Data Not Available
7.3 (Rainbow Trout),
) ] ] >100 (Mallard duck, )
Tricyclazole 16.0 (Bluegill sunfish) Data Not Available

(5111

Bobwhite quail)[5][11]

Azoxystrobin

0.47 (Rainbow Trout),
1.1 (Bluegill sunfish)
[12][13]

>2000 (Bobwhite
Quail)[13]

>200[14][15]

Isoprothiolane

11.4 (Carp)[16]

Data Not Available

Data Not Available

Experimental Protocols

The data presented in the tables above are generated using standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and
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Development (OECD) and the U.S. Environmental Protection Agency (EPA). These guidelines
ensure that data is reliable and comparable across different studies and chemicals.

1. Soil Persistence (DT50): The half-life of a pesticide in solil is typically determined through
laboratory and field studies following OECD Guideline 307 (Aerobic and Anaerobic
Transformation in Soil).

o Laboratory Studies: A known concentration of the fungicide is applied to representative soill
samples. The samples are incubated under controlled conditions (temperature, moisture,
and light) that mimic either aerobic or anaerobic environments. Soil samples are collected at
various time intervals and analyzed for the concentration of the parent compound. The time it
takes for 50% of the initial concentration to dissipate is calculated as the DT50.

o Field Studies: The fungicide is applied to field plots under realistic agricultural conditions. Soil
cores are collected at different depths and time intervals post-application and analyzed for
the fungicide's concentration. Field studies provide a more realistic measure of persistence
as they account for various dissipation processes like leaching, volatilization, and
photodegradation, in addition to microbial and chemical degradation.

2. Soil Sorption Coefficient (Koc): The tendency of a pesticide to bind to soil particles is
measured by the soil organic carbon-water partitioning coefficient (Koc), typically determined
using the OECD Guideline 106 (Adsorption - Desorption Using a Batch Equilibrium Method).

e A solution of the fungicide with a known concentration is mixed with a soil sample of known
organic carbon content.

e The mixture is agitated until equilibrium is reached between the fungicide dissolved in the
water and the fungicide adsorbed to the soil particles.

» The concentration of the fungicide remaining in the solution is measured.

e The amount of fungicide adsorbed to the soil is calculated by difference.

e The Koc is then calculated, which indicates the pesticide's mobility in soil. A higher Koc value
suggests lower mobility and less potential for leaching into groundwater.
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. Aquatic Toxicity (LC50): The acute toxicity to fish is determined using the OECD Guideline

203 (Fish, Acute Toxicity Test).

4.

Groups of fish of a specific species (e.g., Rainbow Trout, Bluegill Sunfish) are exposed to a
range of concentrations of the fungicide in water for a 96-hour period.

The mortality in each concentration group is recorded.

The LC50 (Lethal Concentration 50%) is the statistically estimated concentration of the
chemical that is lethal to 50% of the test organisms within the 96-hour exposure period.

Avian Toxicity (LD50): The acute oral toxicity to birds is determined following protocols similar

to the OECD Guideline 223 (Avian Acute Oral Toxicity Test).

5

A single oral dose of the fungicide is administered to birds of a specific species (e.qg.,
Bobwhite Quail, Mallard Duck).

The birds are observed for a set period (typically 14 days) for mortality and other signs of
toxicity.

The LD50 (Lethal Dose 50%) is the statistically estimated dose that is lethal to 50% of the
test birds.

. Bee Toxicity (LD50): The acute toxicity to bees is assessed through oral and contact tests as

described in OECD Guidelines 213 (Honeybees, Acute Oral Toxicity Test) and 214
(Honeybees, Acute Contact Toxicity Test).

Oral Toxicity: Bees are fed a sugar solution containing a known concentration of the
fungicide.

Contact Toxicity: A small droplet of a solution containing the fungicide is applied directly to
the thorax of the bees.

In both tests, the bees are observed for mortality over a specified period (typically 48 or 96
hours).

The LD50 is the dose (in micrograms per bee) that is lethal to 50% of the test bees.
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Mandatory Visualization

The following diagrams illustrate the known or proposed degradation pathways of the
fungicides in the environment. Understanding these pathways is crucial for identifying potential

metabolites that may also have environmental impacts.

N-(3-chloro-4-methylphenyl)-
4-methyl-1,2,3-thiadiazole-
5-carboxamide N-oxide

Oxidation

Tiadinil |—Hydrolysis o | 4-methyl-1,2,3-thiadiazole-
5-carboxylic acid
Hydrolysis

CO2 + H20 +
Mineral Salts

3-chloro-4-methylaniline

Click to download full resolution via product page

Proposed degradation pathway of Tiadinil.
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Degradation pathway of Tricyclazole.[5]
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Major degradation pathway of Azoxystrobin.[1]
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Proposed degradation pathway of Isoprothiolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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